Cas no 892271-43-1 (N-2-(1H-indol-3-yl)ethyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-2-(1H-indol-3-yl)ethyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 892271-43-1
• MF: C₂₂H₂₈N₄O₄
• MW: 412.482125282288
• CID: 6320218
• PubChem ID: 73885956
• Update Time: 2025-07-09

N-2-(1H-indol-3-yl)ethyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-indol-3-yl)ethyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• 892271-43-1

• Inchi： 1S/C22H28N4O4/c1-30-11-10-26-21(28)17-7-6-14(12-19(17)25-22(26)29)20(27)23-9-8-15-13-24-18-5-3-2-4-16(15)18/h2-5,13-14,17,19,24H,6-12H2,1H3,(H,23,27)(H,25,29)
• InChI Key： YMOSSXVMHAKHDS-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(C(NCCC3=CNC4C=CC=CC3=4)=O)CC2NC(N1CCOC)=O

Computed Properties

• Exact Mass: 412.21105539g/mol
• Monoisotopic Mass: 412.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Additional information on N-2-(1H-indol-3-yl)ethyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

N-2-(1H-indol-3-yl)ethyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide: A Comprehensive Overview

The compound with CAS No 892271-43-1, known as N-2-(1H-indol-3-yl)ethyl-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are well-known for their diverse biological activities. The structure of this molecule is characterized by a quinazoline core with substituents that include an indole group and a methoxyethyl moiety. These functional groups contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the quinazoline derivatives as promising candidates for the development of anticancer agents. The indole group in this compound is particularly significant due to its ability to interact with various biological targets, including protein kinases. Protein kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer progression. The methoxyethyl substituent further enhances the molecule's solubility and bioavailability, making it a more effective drug candidate.

One of the most notable advancements in the research of this compound involves its role in inhibiting specific kinase enzymes. For instance, studies have demonstrated that N-2-(1H-indol-3-yl)ethyl derivatives can selectively inhibit the activity of certain kinases involved in tumor growth and metastasis. This selectivity is crucial for minimizing off-target effects and improving the overall efficacy of the compound as a therapeutic agent.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. The quinazoline core is known to exhibit anti-inflammatory activity by modulating the production of pro-inflammatory cytokines. This dual functionality—anticancer and anti-inflammatory—makes it a versatile molecule with broad therapeutic applications.

The synthesis of N-2-(1H-indol-3-yl)ethyl derivatives involves a series of intricate chemical reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that incorporate green chemistry principles to minimize environmental impact. These methods not only ensure high yields but also facilitate large-scale production for preclinical testing.

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In conclusion, N-2-(1H-indol-3-yl)ethyl derivatives represent a significant advancement in medicinal chemistry. Their unique structure and diverse biological activities make them valuable candidates for drug development. As research continues to uncover new insights into their mechanisms of action and therapeutic potential, this compound will undoubtedly play a pivotal role in future medical breakthroughs.